Cas no 88788-21-0 (Benzene, 1,1'-oxybis-, dibromo monochloro deriv.)
88788-21-0 structure
Product Name:Benzene, 1,1'-oxybis-, dibromo monochloro deriv.
CAS No:88788-21-0
MF:C12H7Br2ClO
MW:362.444380998611
CID:730000
Update Time:2023-08-03
Benzene, 1,1'-oxybis-, dibromo monochloro deriv. Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,1'-oxybis-,dibromo monochloro deriv. (9CI)
- 1,2-dibromo-3-chloro-4-phenoxybenzene
- Benzene, 1,1'-oxybis-, dibromo monochloro deriv.
- Chlorodibromodiphenyl ether
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- Inchi: 1S/C12H7Br2ClO/c13-9-6-7-10(12(15)11(9)14)16-8-4-2-1-3-5-8/h1-7H
- InChI Key: DMNVOVNHFTZFEH-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1Cl)OC1C=CC=CC=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Topological Polar Surface Area: 9.2
Benzene, 1,1'-oxybis-, dibromo monochloro deriv. Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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